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Introduction

Claycop, or clay-supported copper(ll) nitrate, is a versatile and environmentally benign reagent
utilized in a variety of organic transformations.[1][2] It is prepared by impregnating
Montmorillonite K-10 clay with copper(ll) nitrate.[2][3] This solid-supported reagent offers
significant advantages over traditional solution-phase reagents, including ease of handling,
simplified product purification through simple filtration, and reduced generation of hazardous
waste, aligning with the principles of green chemistry.[1][4] Claycop has proven to be an
efficient reagent for reactions such as the nitration of olefins and the oxidation of alcohols and
thio-compounds.[1][2] These application notes provide a detailed protocol for the preparation of
Claycop from cupric nitrate and its subsequent application in the selective nitration of aromatic
olefins.

Preparation of Claycop Reagent

The preparation of Claycop is a straightforward procedure involving the impregnation of
Montmorillonite K-10 clay with a solution of copper(ll) nitrate trihydrate, followed by solvent
removal.[3]
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A detailed method for the preparation of Claycop is adapted from established literature
procedures.[3]

e Mixing: To a stirred mixture of Cu(NOs)2-3H20 in acetone, add Montmorillonite K-10 clay.
 Stirring: Continue stirring the suspension for 5-10 minutes at room temperature.

e Solvent Removal: Remove the solvent using a rotary evaporator at 50 °C. This will result in a
dry solid crust adhering to the flask walls.

e Scraping: Scrape the solid crust from the flask walls using a spatula.
o Final Drying: Continue rotary drying under vacuum for approximately 50 minutes at 50 °C.

e Product: The final product is a free-flowing blue powder, which can be stored for several
months without loss of reactivity.[3]

The following table summarizes the quantitative parameters for the laboratory-scale
preparation of Claycop reagent.[3]

Parameter Value
Montmorillonite K-10 Clay 3049
Cu(NO3)2:3H20 26 g
Acetone (Solvent) 400 mL
Evaporation Temperature 50 °C
Final Drying Time 50 min

The logical flow of the preparation process is illustrated in the diagram below.
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Caption: Workflow for the preparation of Claycop reagent.

Application in Organic Synthesis: Selective
Nitration of Olefins

Claycop, in conjunction with a catalytic amount of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl
(TEMPO), serves as an inexpensive, mild, and highly selective reagent system for the nitration
of a wide range of aromatic and aliphatic olefins.[4][5] This method is noted for its high
conversion rates, exclusive E-selectivity, and environmentally friendly nature, making it a
superior alternative to many traditional nitration methods.[1][3]

The following is a typical procedure for the nitration of styrene to yield [(E)-2-
Nitrovinyllbenzene.[3]

e Reaction Setup: In a suitable flask, combine styrene (1.0 mmol), Claycop (1.5 mmol), and
TEMPO (20 mol%).

e Solvent Addition: Add 1,4-dioxane (5 mL) to the mixture.
e Heating: Stir the mixture at 80 °C for 1 hour.

e Cooling & Filtration: Cool the mixture to room temperature. Collect the depleted Claycop
reagent by filtration and wash it with 1,4-dioxane (3 x 5 mL).

o Workup: Combine the organic phases and concentrate them under vacuum.
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« Purification: Purify the crude product by recrystallization or column chromatography to yield
the final product.

The Claycop/TEMPO system has been successfully applied to various olefin substrates. The
table below summarizes the reaction conditions and outcomes for selected substrates.[1][5]

Substrate Claycop TEMPO ) )
Solvent Temp (°C) Time (h) Yield (%)

(Olefin) (equiv) (mol%)
1,4-

Styrene 15 20 ) 80 1 95
Dioxane

4-
1,4-

Methylstyre 1.5 20 ) 80 1 94
Dioxane

ne

4-
1,4-

Methoxysty 1.5 20 ] 80 1 92
Dioxane

rene

4-
1,4-

Chlorostyre 1.5 20 ) 80 1 90
Dioxane

ne

u_
1,4-

Methylstyre 1.5 20 ] 80 15 85
Dioxane

ne

(E)- 1,4-

i 15 20 ] 80 2 82

Stilbene Dioxane

The overall transformation of an olefin to a B-nitro olefin derivative using the Claycop/TEMPO
system is depicted below.

Caption: General scheme for the nitration of olefins.

Conclusion

Claycop stands out as a practical and efficient solid-supported reagent for organic synthesis. Its
simple preparation, stability, and ease of use in reactions like olefin nitration make it an
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attractive and environmentally benign alternative to conventional reagents.[1] The
straightforward workup, typically involving only filtration, further enhances its utility in both
academic and industrial research settings, particularly for professionals in drug development
seeking efficient and sustainable synthetic methodologies.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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